1-(4-tert-butylcyclohexyl)-N,N-diethyl-3-piperidinecarboxamide
Overview
Description
1-(4-tert-butylcyclohexyl)-N,N-diethyl-3-piperidinecarboxamide, commonly known as Tiletamine, is a dissociative anesthetic drug that is used for veterinary purposes. It was first synthesized in the 1960s and has since been used in a variety of applications, including scientific research.
Mechanism of Action
The mechanism of action of Tiletamine is not fully understood, but it is believed to act on the NMDA receptor in the brain. This receptor is involved in the regulation of pain and memory, and is a target for many drugs used in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Tiletamine has been shown to have a number of biochemical and physiological effects, including sedation, analgesia, and muscle relaxation. It has also been shown to reduce inflammation and oxidative stress, which may make it useful in the treatment of a variety of conditions.
Advantages and Limitations for Lab Experiments
One advantage of using Tiletamine in lab experiments is its potency and effectiveness in inducing anesthesia and sedation in animal models. However, its use is limited by its potential for abuse and dependence, as well as its potential for adverse side effects.
Future Directions
There are several potential future directions for research on Tiletamine, including its use in the treatment of pain and inflammation, its potential for use in the treatment of neurological disorders, and its potential for use in the development of new drugs for these conditions. Additionally, further research is needed to fully understand the mechanism of action of Tiletamine and its potential for abuse and dependence.
Synthesis Methods
The synthesis of Tiletamine involves the reaction of 1-(4-tert-butylcyclohexyl)piperidine with diethylamine and ethyl chloroformate. The resulting product is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
Tiletamine has been used in a variety of scientific research applications, including studies on the central nervous system, pain management, and anesthesia. It is commonly used in animal models to induce anesthesia and sedation, and has been shown to be effective in reducing pain and inflammation.
properties
IUPAC Name |
1-(4-tert-butylcyclohexyl)-N,N-diethylpiperidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H38N2O/c1-6-21(7-2)19(23)16-9-8-14-22(15-16)18-12-10-17(11-13-18)20(3,4)5/h16-18H,6-15H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSEDVSKIPIJAEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCCN(C1)C2CCC(CC2)C(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H38N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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